Cas no 2411261-98-6 (tert-butyl N-({2-[(fluorosulfonyl)oxy]phenyl}methyl)carbamate)

• Product Name: tert-butyl N-({2-[(fluorosulfonyl)oxy]phenyl}methyl)carbamate
• CAS No: 2411261-98-6
• MF: C₁₂H₁₆FNO₅S
• MW: 305.322546005249
• CID: 5465115
• Update Time: 2025-06-08

tert-butyl N-({2-[(fluorosulfonyl)oxy]phenyl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Z3919178539
• tert-butyl N-({2-[(fluorosulfonyl)oxy]phenyl}methyl)carbamate

• Inchi： 1S/C12H16FNO5S/c1-12(2,3)18-11(15)14-8-9-6-4-5-7-10(9)19-20(13,16)17/h4-7H,8H2,1-3H3,(H,14,15)
• InChI Key： STWYTJNLFZJZSX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC=CC=1CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 305.07332195 g/mol
• Monoisotopic Mass: 305.07332195 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.1
• Molecular Weight: 305.32

Additional information on tert-butyl N-({2-[(fluorosulfonyl)oxy]phenyl}methyl)carbamate

Recent Advances in the Study of tert-butyl N-({2-[(fluorosulfonyl)oxy]phenyl}methyl)carbamate (CAS: 2411261-98-6)

The compound tert-butyl N-({2-[(fluorosulfonyl)oxy]phenyl}methyl)carbamate (CAS: 2411261-98-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of tert-butyl N-({2-[(fluorosulfonyl)oxy]phenyl}methyl)carbamate as a versatile intermediate in the synthesis of biologically active molecules. Its fluorosulfonyloxy group, in particular, has been exploited for its ability to participate in various chemical reactions, including nucleophilic substitutions and cross-coupling reactions. These properties make it a valuable building block for the development of novel pharmaceuticals, especially in the areas of kinase inhibitors and protease inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of tert-butyl N-({2-[(fluorosulfonyl)oxy]phenyl}methyl)carbamate in inhibiting specific protein kinases involved in cancer progression. The study reported that these derivatives exhibited potent inhibitory activity against targeted kinases, with IC50 values in the nanomolar range. These findings suggest that this compound could serve as a promising scaffold for the development of next-generation anticancer agents.

Another area of interest is the compound's potential application in the field of proteomics. A recent preprint on bioRxiv detailed the use of tert-butyl N-({2-[(fluorosulfonyl)oxy]phenyl}methyl)carbamate as a chemical probe for labeling active sites of serine hydrolases. The study utilized activity-based protein profiling (ABPP) to identify and characterize enzyme targets, providing new insights into the compound's mechanism of action and its utility in target identification and validation.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of tert-butyl N-({2-[(fluorosulfonyl)oxy]phenyl}methyl)carbamate. A 2024 patent application disclosed an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic properties and toxicity profile. Ongoing research is focusing on addressing these gaps, with particular attention to its metabolic stability and potential off-target effects. Preliminary data from animal studies suggest that the compound exhibits favorable bioavailability, but further investigations are needed to confirm these observations.

In conclusion, tert-butyl N-({2-[(fluorosulfonyl)oxy]phenyl}methyl)carbamate (CAS: 2411261-98-6) represents an exciting area of research in chemical biology and drug discovery. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for medicinal chemists and a potential lead compound for therapeutic development. Future research directions may include structure-activity relationship studies, formulation optimization, and expanded preclinical evaluations to fully realize its therapeutic potential.